Cas no 2680738-69-4 (4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid
• CAS No: 2680738-69-4
• MF: C₁₁H₂₁NO₅S
• MW: 279.353142499924
• CID: 6618099
• PubChem ID: 89856440
• Update Time: 2023-11-14

4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid
• SCHEMBL15326059
• EN300-28285793
• 2680738-69-4
• 4-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid

• Inchi： 1S/C11H21NO5S/c1-11(2,3)17-10(13)12-8-4-6-9(7-5-8)18(14,15)16/h8-9H,4-7H2,1-3H3,(H,12,13)(H,14,15,16)
• InChI Key： VQJUDXXOFLPOSC-UHFFFAOYSA-N
• SMILES： S(C1CCC(CC1)NC(=O)OC(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 279.11404394g/mol
• Monoisotopic Mass: 279.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids